Cas no 193475-82-0 (2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate)

• Product Name: 2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate
• CAS No: 193475-82-0
• MF: C₁₅H₂₃NO₅S
• MW: 329.411823511124
• CID: 1386163
• PubChem ID: 21581156
• Update Time: 2025-04-20

2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, methyl[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-,1,1-dimethylethyl ester
• 2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate
• 2-(tert-butoxycarbonyl(methyl)amino)ethyl 4-methylbenzenesulfonate
• 2-(tert-Butoxycarbonyl(methyl)amino)-ethyl4-methylbenzenesulfonate
• AB93247
• 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethyl 4-methylbenzenesulfonate
• A1-03547
• 2-((tert-Butoxycarbonyl)(methyl)amino)ethyl 4-methylbenzenesulfonate
• 2-[{[(1,1-Dimethylethyl)oxy]carbonyl}(methyl)amino]ethyl 4-methylbenzenesulfonate
• DB-116397
• LHPTXGAYGSHWTC-UHFFFAOYSA-N
• 193475-82-0
• SCHEMBL1649505

• Inchi： 1S/C15H23NO5S/c1-12-6-8-13(9-7-12)22(18,19)20-11-10-16(5)14(17)21-15(2,3)4/h6-9H,10-11H2,1-5H3
• InChI Key： LHPTXGAYGSHWTC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.12979
• Monoisotopic Mass: 329.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 72.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters